Cas no 1090710-03-4 (3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)-)

• Product Name: 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)-
• CAS No: 1090710-03-4
• MF: C₁₆H₁₇N₃O₃S₂
• MW: 363.454480886459
• CID: 6090074
• PubChem ID: 33153173
• Update Time: 2025-08-03

3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)-
• 1090710-03-4
• N-[3-(cyclopropylsulfamoyl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CCG-305586
• Z217026324
• N-[3-(cyclopropylsulfamoyl)phenyl]-2-methylsulfanylpyridine-3-carboxamide
• AKOS033782701
• EN300-26599447

• Inchi： 1S/C16H17N3O3S2/c1-23-16-14(6-3-9-17-16)15(20)18-12-4-2-5-13(10-12)24(21,22)19-11-7-8-11/h2-6,9-11,19H,7-8H2,1H3,(H,18,20)
• InChI Key： PXPTYSVHJMBCAR-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NC1=CC=CC(S(NC2CC2)(=O)=O)=C1)=O

Computed Properties

• Exact Mass: 363.07113376g/mol
• Monoisotopic Mass: 363.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Additional information on 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)-

Comprehensive Overview of 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)- (CAS No. 1090710-03-4)

3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)- (CAS No. 1090710-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a pyridinecarboxamide core, a cyclopropylamino sulfonyl moiety, and a methylthio substituent. Such structural complexity makes it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in sulfonamide derivatives due to their broad biological activities. The presence of the cyclopropylamino sulfonyl group in this compound suggests potential interactions with enzymes or receptors, making it relevant for targeting metabolic pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)- exemplifies modern strategies in heterocyclic chemistry. Its pyridine ring serves as a versatile scaffold, while the methylthio group offers opportunities for further derivatization. This adaptability is crucial for developing highly selective bioactive molecules, a key focus in contemporary medicinal chemistry.

Environmental and sustainability considerations are also shaping research around this compound. The sulfonamide functionality raises questions about biodegradability, prompting investigations into green chemistry alternatives for its synthesis. Such efforts resonate with the global push toward eco-friendly pharmaceuticals and reduced chemical waste.

Analytical characterization of CAS No. 1090710-03-4 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods are essential for verifying purity and structure, especially given the compound's potential use in high-throughput screening platforms. The rise of AI-assisted drug design has further increased demand for well-characterized building blocks like this molecule.

In material science applications, the π-conjugated system of the pyridine ring combined with the sulfonamide group suggests possible utility in organic electronics or coordination polymers. This dual applicability across biological and material domains makes 3-Pyridinecarboxamide, N-[3-[(cyclopropylamino)sulfonyl]phenyl]-2-(methylthio)- a compelling subject for interdisciplinary research.

Regulatory aspects surrounding this compound reflect evolving standards in chemical safety. While not classified as hazardous, proper handling protocols are recommended due to its sulfonamide component. The scientific community continues to debate structure-activity relationships for such molecules, particularly regarding their metabolic stability and bioavailability profiles.

Future directions for CAS No. 1090710-03-4 research may explore its structure-optimization through computational modeling or investigate its potential in combination therapies. The compound's modular architecture supports diverse synthetic modifications, positioning it as valuable for fragment-based drug discovery approaches gaining traction in pharmaceutical development.